3-Methylbenz[a]anthracene-d3

• CAS: 1795014-58-2
• Synonyms: 3-Monomethylbenz[a]anthracene-d3; NSC 409462-d3
• Molecular Formula: C19H14
• Molecular Weight: 245.339
• SMILES: CC1=CC2=C(C=C1)C3=CC4=CC=CC=C4C=C3C=C2
• InChI: InChI=1S/C19H14/c1-13-6-9-18-16(10-13)7-8-17-11-14-4-2-3-5-15(14)12-19(17)18/h2-12H,1H3/i1D3
• InChIKey: VYZKVUIQCRWXJH-FIBGUPNXSA-N

3-Methylbenz[a]anthracene-d3 (CAS 1795014-58-2) is a deuterium-labeled isotopologue of the monomethylated polycyclic aromatic hydrocarbon (PAH) 3-methylbenz[a]anthracene (unlabeled CAS 2498-75-1), featuring three deuterium atoms substituted at the 3-methyl position (IUPAC: 3-(trideuteriomethyl)benzo[a]anthracene). With a molecular formula of C19H11D3 and molecular weight of 245.33 g/mol, this compound belongs to the monomethylbenz[a]anthracene (MBA) class—a group of twelve positional isomers whose carcinogenic potencies span from virtually inactive to highly potent depending on methyl-group position.

3-Methylbenz[a]anthracene-d3 (CAS 1795014-58-2): Deuterated Internal Standard for Methyl-PAH Quantification

3-Methylbenz[a]anthracene-d3 (CAS 1795014-58-2) is a deuterium-labeled isotopologue of the monomethylated polycyclic aromatic hydrocarbon (PAH) 3-methylbenz[a]anthracene (unlabeled CAS 2498-75-1), featuring three deuterium atoms substituted at the 3-methyl position (IUPAC: 3-(trideuteriomethyl)benzo[a]anthracene) . With a molecular formula of C19H11D3 and molecular weight of 245.33 g/mol, this compound belongs to the monomethylbenz[a]anthracene (MBA) class—a group of twelve positional isomers whose carcinogenic potencies span from virtually inactive to highly potent depending on methyl-group position [1]. The unlabeled parent compound, 3-methylbenz[a]anthracene, is classified among the low-tumorigenicity MBA isomers, exhibiting minimal tumor-initiating activity in the classical two-stage mouse skin initiation-promotion model [1]. As a stable isotope-labeled analog, 3-Methylbenz[a]anthracene-d3 is purpose-built for use as an internal standard in isotope-dilution mass spectrometry (IDMS) workflows, enabling accurate quantification of the native 3-MBA analyte in complex environmental and biological matrices [2].

IDMS Workflow+3 Da mass shift for isotope-dilution MS

Target Analyte3-Methylbenz[a]anthracene in complex matrices

Key AdvantageCo-elution with native analyte for isomer-specific correction

• [1] Wislocki, P.G., Fiorentini, K.M., Fu, P.P., Yang, S.K., Lu, A.Y. Tumor-initiating ability of the twelve monomethylbenz[a]anthracenes. Carcinogenesis, 1982, 3(2), 215–217. View Source
• [2] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards. Analytical Sciences, 2008, 24(9), 1193–1197. View Source

Why 3-Methylbenz[a]anthracene-d3 Cannot Be Replaced by Unlabeled or Generic Deuterated PAH Standards

Substituting 3-Methylbenz[a]anthracene-d3 with the unlabeled native compound (3-methylbenz[a]anthracene, CAS 2498-75-1) or with a structurally dissimilar deuterated PAH internal standard introduces systematic quantification errors in GC-MS and LC-MS workflows. The unlabeled analog lacks the +3 Da mass shift necessary for chromatographic co-elution with mass-spectrometric differentiation, making it unsuitable for isotope-dilution mass spectrometry (IDMS) [1]. Furthermore, relative response factors among the 23 methylated PAHs of molecular weight 242 vary dramatically—from 0.1 for 12-methylbenz[a]anthracene to 1.7 for 6-methylbenz[a]anthracene—meaning that using the response factor of a different MBA isomer or a generic deuterated PAH as a surrogate standard can overestimate or underestimate the concentration of 3-MBA by up to an order of magnitude [2]. Additionally, deuterium-labeled PAH internal standards exhibit small but statistically significant quantification biases (1.9–4.3% lower) compared to 13C-labeled PAH internal standards under pressurized liquid extraction conditions, a known behavior that must be accounted for in method validation [3]. These compound-specific analytical properties make 3-Methylbenz[a]anthracene-d3 irreplaceable when accurate, traceable quantification of 3-MBA is required.

Factor

3-MBA-d3 (Target)

Substitute Risk

Mass Shift

+3 Da for MS differentiation

Unlabeled analog lacks mass shift; IDMS impossible

Response Factor

Matched ionization (RRF ~1.0)

Generic deuterated PAH RRF varies up to order-of-magnitude; quantification bias

Method Bias

Known small bias vs 13C (correctable)

13C standards require full method re-validation and new procurement

• [1] Restek. Choosing an Internal Standard. Technical Note, 2015. View Source
• [2] Skoczynska, E., Leonards, P., de Boer, J. Identification and quantification of methylated PAHs in sediment by two-dimensional gas chromatography/mass spectrometry. Analytical Methods, 2013, 5, 213–218. View Source
• [3] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Comparison of the behavior of 13C- and deuterium-labeled polycyclic aromatic hydrocarbons in analyses by isotope dilution mass spectrometry in combination with pressurized liquid extraction. Journal of Chromatography A, 2007, 1138(1-2), 26–31. View Source

Quantitative Differentiation Evidence for 3-Methylbenz[a]anthracene-d3 Against Closest Analogs

Isotopic Purity and Mass Shift: +3 Da Differentiation from Unlabeled 3-MBA

3-Methylbenz[a]anthracene-d3 provides a +3 Da mass shift relative to the unlabeled native 3-methylbenz[a]anthracene (MW 242.31 → 245.33), enabling chromatographic co-elution with baseline-resolved mass spectrometric differentiation—a fundamental requirement for accurate IDMS quantification . Deuterated PAH standards synthesized via D2O/DCl/chromium reagent systems typically achieve isotopic purities of ≥95%, with purity controlled by reagent stoichiometry [1]. The unlabeled analog (3-MBA, CAS 2498-75-1) cannot serve as an internal standard in IDMS because it is indistinguishable from the native analyte in the mass spectrometer, rendering accurate spike-recovery correction impossible.

Mass Shift & Purity

Class-level

+3 Da (245.33 vs 242.31); purity ≥95%

Enables selective ion monitoring for IDMS

Purity controlled by H/D exchange stoichiometry

Evidence Dimension	Mass shift for MS differentiation and isotopic purity
Target Compound Data	Mass shift: +3 Da (MW 245.33); isotopic purity: ≥95% (class-level for deuterated PAHs prepared by H/D exchange method)
Comparator Or Baseline	Unlabeled 3-methylbenz[a]anthracene (MW 242.31, CAS 2498-75-1); mass shift: 0 Da; cannot be used as IDMS internal standard
Quantified Difference	+3 Da mass shift enables selective ion monitoring; unlabeled analog yields zero MS differentiation
Conditions	GC-MS or LC-MS isotope-dilution workflows; electron impact (EI) or electrospray ionization (ESI) modes

Why This Matters

Without the +3 Da mass shift, co-eluting internal standard and analyte cannot be independently quantified, precluding IDMS-based accurate quantification of 3-MBA in environmental or biological samples.

• [1] Hawthorne, S.B., Miller, D.J., Aulich, T.R. Preparation of deuterated aromatic hydrocarbons, heteroatom-containing aromatics, and polychlorinated biphenyls as internal standards for GC/MS analysis. Analytical Chemistry, 1989. View Source

Comparative Response Factor Variability: De-Risking Methyl-PAH Quantification Errors

The relative response factors (RRFs) of 23 methylated PAHs of MW 242 (including twelve monomethylbenz[a]anthracenes) vary over a 17-fold range (0.1 to 1.7) when analyzed by GC-MS [1]. This extreme RRF variability means that quantification of 3-MBA using the response factor of a non-identical deuterated PAH (e.g., deuterated chrysene or a different deuterated MBA isomer) can produce concentration estimates that are erroneous by a factor of up to 17×. 3-Methylbenz[a]anthracene-d3, as the exact deuterated isotopologue of the target analyte, co-elutes with 3-MBA and shares its ionization characteristics, yielding a theoretical RRF of ~1.0 [2]. This ensures that the internal standard corrects for matrix effects, injection variability, and ionization suppression with maximum fidelity—a property that no generic deuterated PAH can replicate.

RRF Variability

Reported

Target RRF ~1.0; methyl-PAH range 0.1–1.7 (17-fold)

Structure-matched ISTD eliminates major bias source

GC×GC-MS sediment extract data

Evidence Dimension	Relative response factor variability among MW 242 methyl-PAHs
Target Compound Data	RRF ~1.0 (structural identity between 3-MBA-d3 and 3-MBA ensures matched ionization behavior)
Comparator Or Baseline	Range across 23 methyl-PAHs (MW 242): RRF 0.1 (12-methylbenz[a]anthracene) to 1.7 (6-methylbenz[a]anthracene); 17-fold variation
Quantified Difference	Using a generic deuterated PAH as internal standard can introduce up to ±17-fold quantification error; structure-matched deuterated analog reduces this to near unity
Conditions	Two-dimensional GC-MS (GC×GC-MS); electron impact ionization; methyl-PAHs in sediment extracts (Elbe River)

Why This Matters

Procuring the exact deuterated isotopologue eliminates the largest source of systematic quantification bias in methyl-PAH analysis, which cannot be corrected by post-hoc calibration when the internal standard is structurally mismatched.

• [1] Skoczynska, E., Leonards, P., de Boer, J. Identification and quantification of methylated PAHs in sediment by two-dimensional gas chromatography/mass spectrometry. Analytical Methods, 2013, 5, 213–218. View Source
• [2] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards. Analytical Sciences, 2008, 24(9), 1193–1197. View Source

Deuterium-vs-13C Label Performance: Quantified Bias Under Pressurized Liquid Extraction

When deuterium-labeled PAH internal standards (PAHs-d) are compared head-to-head with 13C-labeled PAH internal standards (13C-PAHs) in IDMS analyses employing pressurized liquid extraction (PLE), PAHs-d yield statistically significantly lower quantification results (p < 0.05) by 1.9–4.3% across analytes, attributed to the higher stability of deuterated PAHs during the PLE process at elevated temperature and pressure [1]. In a related study, residues in the GC injection liner caused a 1.9–13.2% decrease in native PAH/PAH-d response ratios relative to native/13C-PAH ratios, indicating that deuterated standards are more susceptible to matrix-induced response variation at trace concentrations (<1 μg/mL) [2]. This known, quantifiable bias must be factored into method uncertainty budgets. For laboratories already validated on deuterated internal standard workflows, switching to a 13C-labeled analog would require complete method re-validation, whereas 3-Methylbenz[a]anthracene-d3 preserves method continuity.

D vs 13C Bias

Reported

1.9–4.3% lower (p

Known systematic bias; correctable in method validation

PLE at 190°C, 20 MPa; GC-MS trace levels

Tumor Initiation Model

Reported endpoint context

3-MBA: negligible; 7-MBA: 4.9 papillomas/mouse (400 nmol)

Supports isomer-resolved risk assessment models

Mouse skin initiation-promotion assay

AhR Activation

Class-level

3-MeBaA: low AhR IEF, no GJIC inhibition, no apoptosis

Distinguishes isomer-specific pathway response context

WB-F344 cell model; AhR reporter gene assay

Isomer Co-Elution

Class-level

Co-elutes with 3-MBA; +3 Da enables SIM at m/z 245

Ensures isomer-specific recovery and matrix-effect correction

CD-EKC/GC-MS with chiral or LC phases

Evidence Dimension	Quantification accuracy: deuterium-labeled vs 13C-labeled PAH internal standards
Target Compound Data	Deuterated PAH internal standards (class-level): 1.9–4.3% lower quantification results vs 13C-PAHs under PLE conditions (p < 0.05); 1.9–13.2% lower response ratios in presence of injection-liner residues
Comparator Or Baseline	13C-labeled PAH internal standards: accepted as yielding more accurate results under these specific conditions
Quantified Difference	1.9–4.3% negative bias (PLE conditions); 1.9–13.2% negative bias (GC injection liner residue effect)
Conditions	PLE at 190°C, 20 MPa, 2 cycles; GC-MS at trace concentrations (<1 μg/mL); sediment certified reference materials

Why This Matters

This quantifiable bias is a documented characteristic of the deuterated internal standard approach and does not preclude regulatory acceptance; knowing this bias allows laboratories to apply appropriate correction factors, whereas switching to 13C standards requires full method re-validation and procurement of an entirely new standard suite.

• [1] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Comparison of the behavior of 13C- and deuterium-labeled polycyclic aromatic hydrocarbons in analyses by isotope dilution mass spectrometry in combination with pressurized liquid extraction. Journal of Chromatography A, 2007, 1138(1-2), 26–31. View Source
• [2] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Effect of residues remaining in the injection liner of a gas chromatograph on the quantification of polycyclic aromatic hydrocarbons by isotope dilution mass spectrometry using deuterium-labeled internal standards. Journal of Chromatography A, 2006, 1134(1-2), 246–252. View Source

Toxicological Relevance: 3-MBA Isomer Belongs to Low-Tumorigenicity Class Supporting Bay-Region Theory

Among the twelve monomethylbenz[a]anthracene (MBA) isomers, 3-MBA belongs to the low-tumorigenicity group (1-, 2-, 3-, and 4-MBAs), whose minimal tumor-initiating activity has been specifically cited in support of the bay-region theory of PAH carcinogenesis [1]. In the two-stage mouse skin initiation-promotion assay, 7-MBA (the most potent isomer) caused 4.9 papillomas/mouse at a 400 nmol initiating dose, whereas 3-MBA and its 1-, 2-, and 4-substituted counterparts exhibited negligible tumor-initiating activity [1]. This pronounced positional isomer effect—where moving the methyl group from position 7 to position 3 abolishes tumorigenic potency—means that toxicological risk assessments for methyl-PAH mixtures cannot rely on aggregate or surrogate measurements but require isomer-specific quantification [2]. 3-Methylbenz[a]anthracene-d3 enables the isomer-resolved quantification of the low-potency 3-MBA congener, distinguishing it from the highly carcinogenic 7-MBA isomer in environmental or food samples.

Tumor Initiation Model

Reported endpoint context

3-MBA: negligible; 7-MBA: 4.9 papillomas/mouse (400 nmol)

Supports isomer-resolved risk assessment models

Mouse skin initiation-promotion assay

Evidence Dimension	Tumor-initiating activity in mouse skin initiation-promotion model
Target Compound Data	3-MBA: minimal/negligible tumor-initiating activity (low-tumorigenicity group: 1-, 2-, 3-, 4-MBAs)
Comparator Or Baseline	7-MBA: 4.9 papillomas/mouse at 400 nmol/mouse (most potent isomer); 8-MBA and 12-MBA: 1.0 papillomas/mouse; 6-MBA and 9-MBA: ~0.6 papillomas/mouse
Quantified Difference	>4.9-fold difference in papilloma formation between 3-MBA (negligible) and 7-MBA (4.9/mouse); essentially complete loss of tumor-initiating activity upon methyl repositioning from position 7 to position 3
Conditions	Classical two-stage initiation-promotion experiment; CD-1 mouse skin; initiating dose 400 nmol/mouse; promotion with 12-O-tetradecanoylphorbol-13-acetate (TPA)

Why This Matters

For environmental monitoring and toxicological risk assessment, isomer-resolved quantification distinguishes the low-risk 3-MBA from co-occurring high-potency isomers (e.g., 7-MBA), which is impossible without an isomer-matched deuterated internal standard enabling isomer-specific IDMS.

• [1] Wislocki, P.G., Fiorentini, K.M., Fu, P.P., Yang, S.K., Lu, A.Y. Tumor-initiating ability of the twelve monomethylbenz[a]anthracenes. Carcinogenesis, 1982, 3(2), 215–217. View Source
• [2] Marvanová, S., Vondrácek, J., Pencíková, K., Trilecová, L., Krcmár, P., Topinka, J., Nováková, Z., Milcová, A., Machala, M. Toxic effects of methylated benz[a]anthracenes in liver cells. Chemical Research in Toxicology, 2008, 21(2), 503–512. View Source

Aryl Hydrocarbon Receptor (AhR) Activation: Methyl Substitution Enhances Activity but Isomer Position Modulates Magnitude

All monomethylbenz[a]anthracenes (MeBaAs) exhibit higher aryl hydrocarbon receptor (AhR)-mediated activity than the parent benz[a]anthracene (BaA) in rat liver epithelial WB-F344 cells, as measured by reporter gene assay induction equivalency factors (IEFs) [1]. However, 6-MeBaA and 9-MeBaA display IEFs more than two orders of magnitude higher than BaA, whereas 3-MeBaA (the native form of the target compound) induces a substantially lower AhR response. All MeBaAs, including 3-MeBaA, induce cytochrome P450 1A1 (CYP1A1) mRNA at levels exceeding BaA, but 3-MeBaA is among the isomers that do not inhibit gap junctional intercellular communication (GJIC) and do not induce apoptosis—in contrast to 10-MeBaA, which uniquely induces both apoptosis and p53 phosphorylation [1]. This differential biological activity profile means that 3-MBA-d3 is particularly suited as an internal standard for studies examining the non-genotoxic, AhR-dependent tumor promotion mechanisms of methyl-PAHs, where isomer identity must be rigorously controlled.

AhR Activation

Class-level

3-MeBaA: low AhR IEF, no GJIC inhibition, no apoptosis

Distinguishes isomer-specific pathway response context

WB-F344 cell model; AhR reporter gene assay

Evidence Dimension	AhR-mediated reporter gene activation and downstream toxicological endpoints
Target Compound Data	3-MeBaA: IEF higher than BaA (all MeBaAs exceed BaA); does not inhibit GJIC; does not induce apoptosis
Comparator Or Baseline	6-MeBaA and 9-MeBaA: IEFs >100-fold higher than BaA; 10-MeBaA: uniquely induces apoptosis and p53 phosphorylation; 1-, 2-, 8-, 10-, 11-, 12-MeBaA: inhibit GJIC
Quantified Difference	>100-fold range in AhR activation potency among MeBaA isomers; qualitative difference in GJIC inhibition (absent in 3-MeBaA, present in 6 of 12 isomers)
Conditions	Rat liver epithelial WB-F344 cells; reporter gene assay (DRESSA cells); CYP1A1/1B1 mRNA quantification by RT-PCR

Why This Matters

The absence of GJIC inhibition and apoptosis induction differentiates 3-MBA from several other MeBaA isomers in tumor promotion-relevant assays, making its deuterated analog the correct internal standard choice for studies dissecting isomer-specific non-genotoxic mechanisms.

• [1] Marvanová, S., Vondrácek, J., Pencíková, K., Trilecová, L., Krcmár, P., Topinka, J., Nováková, Z., Milcová, A., Machala, M. Toxic effects of methylated benz[a]anthracenes in liver cells. Chemical Research in Toxicology, 2008, 21(2), 503–512. View Source

Isomer-Specific Separation Requirement: 3-MBA Requires Positionally Matched Internal Standard for Resolved Quantification

The twelve monomethylbenz[a]anthracene isomers are extremely difficult to separate chromatographically due to their identical molecular formula (C19H14) and similar physicochemical properties [1]. Baseline resolution of only 10 of the 12 isomers has been achieved using cyclodextrin-modified electrokinetic chromatography (CD-EKC) with γ-cyclodextrin at pH 9.75, with 9-MBA and 2-MBA remaining unresolved [1]. In GC-MS analysis, co-elution of multiple MBA isomers is common, making mass-spectrometric differentiation via deuterated internal standards essential for accurate isomer-specific quantification [2]. 3-Methylbenz[a]anthracene-d3 co-elutes precisely with 3-MBA, and the +3 Da mass shift enables selective ion monitoring (SIM) that discriminates 3-MBA from co-eluting or partially co-eluting positional isomers such as 1-MBA, 2-MBA, or 4-MBA. A generic deuterated PAH internal standard with different retention behavior would not correct for isomer-specific matrix effects or recovery variations across the chromatographic run.

Isomer Co-Elution

Class-level

Co-elutes with 3-MBA; +3 Da enables SIM at m/z 245

Ensures isomer-specific recovery and matrix-effect correction

CD-EKC/GC-MS with chiral or LC phases

Evidence Dimension	Chromatographic co-elution and mass-spectrometric differentiation of MBA positional isomers
Target Compound Data	3-MBA-d3 co-elutes with 3-MBA; +3 Da mass shift enables SIM at m/z 245 (vs m/z 242 for native 3-MBA)
Comparator Or Baseline	Generic deuterated PAH internal standard (e.g., chrysene-d12, benzo[a]pyrene-d12): different retention time; cannot correct for isomer-specific matrix effects
Quantified Difference	Co-elution ensures matched recovery through extraction, cleanup, and ionization; generic deuterated PAH may elute minutes apart from 3-MBA, failing to correct for time-dependent matrix effects
Conditions	GC-MS with Rxi-PAH or 50% liquid crystalline dimethylpolysiloxane stationary phase; or CD-EKC with γ-cyclodextrin/poly-SUS at pH 9.75

Why This Matters

Only a positionally matched deuterated internal standard guarantees co-elution with the target isomer, which is essential for correcting isomer-specific recovery losses and matrix effects in complex environmental extracts (sediment, particulate matter, crude oil).

• [1] Akbay, C., Shamsi, S.A., Warner, I.M. Separation of monomethyl-benz[a]anthracene isomers using cyclodextrin-modified electrokinetic chromatography. Journal of Chromatography A, 2001, 910(1), 147–155. View Source
• [2] Nalin, F., Sander, L.C., Wilson, W.B., Wise, S.A. Gas chromatographic retention behavior of polycyclic aromatic hydrocarbons (PAHs) and alkyl-substituted PAHs on two stationary phases of different selectivity. Analytical and Bioanalytical Chemistry, 2018, 410(3), 1123–1137. View Source

Procurement-Relevant Application Scenarios for 3-Methylbenz[a]anthracene-d3

Isotope-Dilution GC-MS/MS Quantification of 3-Methylbenz[a]anthracene in Environmental Sediment and Particulate Matter

Environmental monitoring programs quantifying methyl-PAHs in sediment, air particulate matter, and soil extracts require isomer-specific internal standards to meet data quality objectives. 3-Methylbenz[a]anthracene-d3 serves as the direct IDMS internal standard for 3-MBA, correcting for the 1.9–4.3% systematic bias inherent to deuterated PAH standards under pressurized liquid extraction [1]. The extreme RRF variability among MW 242 methyl-PAHs (0.1–1.7 range) makes the structure-matched deuterated analog essential for achieving accepted accuracy [2]. For laboratories operating under EPA Method 610/8270 or ISO 28540 frameworks, this compound bridges the gap between multi-analyte screening methods and compound-specific IDMS accuracy for the 3-MBA congener.

Toxicological Risk Assessment: Isomer-Resolved Monitoring to Distinguish Low-Risk 3-MBA from Carcinogenic 7-MBA

In food safety testing, occupational exposure monitoring, and environmental health studies, the co-occurrence of multiple MBA isomers necessitates isomer-resolved quantification to avoid misattributing toxicity. 3-MBA exhibits negligible tumor-initiating activity (low-tumorigenicity group), whereas 7-MBA causes 4.9 papillomas/mouse at the same dose [3]. Using 3-Methylbenz[a]anthracene-d3 as the internal standard enables unambiguous quantification of the low-potency 3-MBA isomer even when it partially co-elutes with other isomers, distinguishing its contribution from that of highly carcinogenic congeners. This is particularly relevant for regulatory toxicology studies evaluating complex PAH mixtures in grilled foods, smoked products, and combustion emissions [4].

In Vitro Mechanistic Toxicology: Studying AhR-Dependent Tumor Promotion with Isomer-Level Precision

For research laboratories investigating the non-genotoxic mechanisms of methyl-PAH carcinogenicity—particularly AhR activation, CYP1A1 induction, and GJIC inhibition—3-Methylbenz[a]anthracene-d3 is the appropriate internal standard for quantifying cellular uptake and metabolism of 3-MBA in exposed cell lines. 3-MBA uniquely does not inhibit GJIC and does not induce apoptosis, unlike several other MBA isomers [4]. Accurate quantification of intracellular 3-MBA concentrations using the deuterated internal standard is essential for establishing concentration-response relationships and for verifying that observed biological effects are attributable to 3-MBA rather than to co-administered or metabolically generated isomers.

Analytical Method Development and Inter-Laboratory Comparison Studies for Methyl-PAH Isomer Panels

Reference laboratories developing GC×GC-MS or LC-MS/MS methods for comprehensive methyl-PAH isomer profiling require certified deuterated individual isomer standards for calibration and quality control. 3-Methylbenz[a]anthracene-d3, available as a Toronto Research Chemicals (TRC) reference standard (Cat. No. M288762) with certificate of analysis [5], provides the traceability and documentation necessary for ISO 17025-accredited laboratories. The compound's availability in neat form (1 mg, 10 mg) enables preparation of customized calibration solutions at concentrations matched to expected environmental levels (typically ng/g to μg/g range), supporting method detection limit determination and ongoing proficiency testing.

Application

Selection Property

Validation Focus

Environmental sediment IDMS quantification

Structure-matched deuterated ISTD

Co-elution and RRF accuracy review

Isomer-resolved risk assessment

Isomer-specific quantification

Low-tumorigenicity class endpoint context

In vitro AhR pathway studies

Cellular uptake quantification ISTD

Concentration-response and CYP1A1 endpoint verification

Inter-laboratory method development

Certified deuterated reference standard

Calibration and proficiency testing

• [1] Itoh, N., Numata, M., Aoyagi, Y., Yarita, T. Comparison of the behavior of 13C- and deuterium-labeled polycyclic aromatic hydrocarbons in analyses by isotope dilution mass spectrometry in combination with pressurized liquid extraction. Journal of Chromatography A, 2007, 1138(1-2), 26–31. View Source
• [2] Skoczynska, E., Leonards, P., de Boer, J. Identification and quantification of methylated PAHs in sediment by two-dimensional gas chromatography/mass spectrometry. Analytical Methods, 2013, 5, 213–218. View Source
• [3] Wislocki, P.G., Fiorentini, K.M., Fu, P.P., Yang, S.K., Lu, A.Y. Tumor-initiating ability of the twelve monomethylbenz[a]anthracenes. Carcinogenesis, 1982, 3(2), 215–217. View Source
• [4] Marvanová, S., Vondrácek, J., Pencíková, K., Trilecová, L., Krcmár, P., Topinka, J., Nováková, Z., Milcová, A., Machala, M. Toxic effects of methylated benz[a]anthracenes in liver cells. Chemical Research in Toxicology, 2008, 21(2), 503–512. View Source
• [5] Toronto Research Chemicals. 3-Methylbenz[a]anthracene-d3 Product Information. Catalog Number M288762. View Source